Cas no 25437-73-4 (2-(Cyclohexylcarbonyl)aminobenzoic Acid)

• Product Name: 2-(Cyclohexylcarbonyl)aminobenzoic Acid
• CAS No: 25437-73-4
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• MDL: MFCD00223756
• CID: 3056686
• PubChem ID: 362493
• Update Time: 2025-05-26

2-(Cyclohexylcarbonyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclohexanecarboxamido)benzoic acid
• 2-[(Cyclohexylcarbonyl)amino]benzoic acid #
• Z57124388
• 2-cyclohexaneamidobenzoic acid
• SR-01000392947
• AKOS000128363
• CHEMBL1979280
• TVONCUQFOOJSCC-UHFFFAOYSA-N
• ALBB-016577
• LS-05184
• Oprea1_600739
• NSC626516
• 2-(Cyclohexanecarboxamido)benzoicacid
• Benzoic acid, 2-[(cyclohexylcarbonyl)amino]-
• CS-0313624
• 2-[(Cyclohexylcarbonyl)amino]benzoic acid
• 25437-73-4
• MFCD00223756
• F21107
• NSC-626516
• SR-01000392947-1
• SCHEMBL7814976
• NCI60_008370
• 2-(cyclohexanecarbonylamino)benzoic acid
• Cambridge id 7137130
• STK028257
• N-Cyclohexanecarbonylanthranilic acid
• 2-(Cyclohexylcarbonyl)aminobenzoic Acid

• MDL： MFCD00223756
• Inchi： 1S/C14H17NO3/c16-13(10-6-2-1-3-7-10)15-12-9-5-4-8-11(12)14(17)18/h4-5,8-10H,1-3,6-7H2,(H,15,16)(H,17,18)
• InChI Key： TVONCUQFOOJSCC-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 247.12084340Da
• Monoisotopic Mass: 247.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 2-(Cyclohexylcarbonyl)aminobenzoic Acid

Comprehensive Overview of 2-(Cyclohexylcarbonyl)aminobenzoic Acid (CAS No. 25437-73-4): Properties, Applications, and Industry Insights

2-(Cyclohexylcarbonyl)aminobenzoic Acid (CAS No. 25437-73-4) is a specialized organic compound with a unique molecular structure that combines a cyclohexylcarbonyl group with an aminobenzoic acid moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile intermediate. Its CAS number 25437-73-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication across global databases.

The growing interest in 2-(Cyclohexylcarbonyl)aminobenzoic Acid aligns with current trends in green chemistry and sustainable synthesis. Researchers are actively exploring its role in developing biodegradable materials and eco-friendly catalysts, addressing the increasing demand for environmentally conscious solutions. The compound's benzoic acid derivative nature also makes it relevant in discussions about bioactive molecules and drug discovery, particularly in the context of anti-inflammatory agents and metabolic regulators.

From a structural perspective, the cyclohexylcarbonyl component contributes to the compound's lipophilicity, a property highly valued in pharmaceutical formulations. This characteristic enhances its potential for crossing biological membranes, making it a subject of interest in drug delivery systems. The aminobenzoic acid segment, on the other hand, provides opportunities for further molecular modifications, allowing chemists to tailor the compound for specific applications in material science or medicinal chemistry.

Recent advancements in computational chemistry have enabled deeper insights into the molecular interactions of 2-(Cyclohexylcarbonyl)aminobenzoic Acid. Scientists are utilizing AI-driven molecular modeling to predict its behavior in various environments, accelerating the discovery of novel applications. This approach aligns with the broader industry shift toward digital chemistry platforms and high-throughput screening methodologies.

The synthesis of CAS 25437-73-4 typically involves amide bond formation between cyclohexanecarbonyl chloride and anthranilic acid, followed by careful purification processes. Current research focuses on optimizing these procedures to improve yield efficiency while minimizing environmental impact. These efforts reflect the chemical industry's commitment to process intensification and waste reduction principles.

Analytical characterization of 2-(Cyclohexylcarbonyl)aminobenzoic Acid employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The growing adoption of advanced analytical technologies has significantly enhanced the precision of these quality control measures.

In the context of intellectual property, 25437-73-4 appears in numerous patents related to specialty chemicals and pharmaceutical compositions. This patent activity underscores the compound's commercial potential and the competitive landscape surrounding its applications. Companies are increasingly focusing on innovation strategies to develop proprietary derivatives with enhanced properties.

From a regulatory standpoint, 2-(Cyclohexylcarbonyl)aminobenzoic Acid is subject to standard chemical safety protocols. Proper handling requires attention to material safety data sheets (MSDS) and compliance with REACH regulations. The compound's classification as a non-hazardous substance under normal conditions facilitates its use across various research and industrial settings.

The global market for specialty chemical intermediates like CAS 25437-73-4 continues to expand, driven by demand from the pharmaceutical sector and advanced materials industries. Market analysts project steady growth in this segment, particularly in regions with strong research infrastructure and chemical manufacturing capabilities. This trend reflects broader shifts toward value-added chemicals in the global economy.

Future research directions for 2-(Cyclohexylcarbonyl)aminobenzoic Acid may explore its potential in nanotechnology applications and smart materials. The compound's molecular architecture suggests possible utility in molecular recognition systems and functional surfaces. These emerging applications align with cutting-edge developments in molecular engineering and surface science.

For researchers seeking high-purity 25437-73-4, several specialty chemical suppliers offer the compound with comprehensive certificates of analysis. The procurement process typically involves verification of technical specifications and consideration of batch-to-batch consistency - critical factors for experimental reproducibility. The development of custom synthesis services has further enhanced accessibility to this specialized chemical.

In academic settings, 2-(Cyclohexylcarbonyl)aminobenzoic Acid serves as an excellent case study for teaching advanced concepts in organic synthesis and structure-activity relationships. Its well-defined chemistry and practical applications make it valuable for graduate-level education and research training programs focused on medicinal chemistry and molecular design.